Cas no 303145-70-2 (6-(3-Thienyl)1,2,4triazolo1,5-apyrimidine-2,7-diamine)

• Product Name: 6-(3-Thienyl)1,2,4triazolo1,5-apyrimidine-2,7-diamine
• CAS No: 303145-70-2
• MDL: MFCD00232456
• CID: 4644447
• Update Time: 2025-05-22

6-(3-Thienyl)1,2,4triazolo1,5-apyrimidine-2,7-diamine Chemical and Physical Properties

Names and Identifiers

• 6-(3-THIENYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-2,7-DIAMINE
• 2-AMINO-6-(3-THIENYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-YLAMINE
• [1,2,4]Triazolo[1,5-a]pyrimidine-2,7-diamine, 6-(3-thienyl)-
• 6-(3-Thienyl)1,2,4triazolo1,5-apyrimidine-2,7-diamine

• MDL： MFCD00232456

6-(3-Thienyl)1,2,4triazolo1,5-apyrimidine-2,7-diamine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 6-(3-Thienyl)1,2,4triazolo1,5-apyrimidine-2,7-diamine

6-(3-Thienyl)1,2,4-Triazolo[1,5-a]Pyrimidine-2,7-Diamine: A Comprehensive Overview

The compound with CAS No 303145-70-2, known as 6-(3-thienyl)1,2,4-triazolo[1,5-a]pyrimidine-2,7-diamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazolopyrimidine core with a thienyl substituent. The triazolopyrimidine moiety is a heterocyclic structure that has been extensively studied for its potential in drug design and materials science. The presence of the thienyl group further enhances the compound's chemical versatility and biological activity.

Recent studies have highlighted the potential of 6-(3-thienyl)1,2,4-triazolo[1,5-a]pyrimidine-2,7-diamine in various applications. For instance, researchers have explored its role as a building block for constructing bioactive molecules. The compound's ability to undergo diverse chemical transformations makes it an invaluable tool in medicinal chemistry. Its nitrogen-rich heterocyclic framework provides ample opportunities for functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

In terms of synthesis, the compound can be prepared through a variety of methods. One common approach involves the reaction of 1H-pyriminone derivatives with appropriate nucleophiles under specific conditions. The thienyl group can be introduced via coupling reactions or substitution processes. These methods have been optimized to ensure high yields and purity of the final product. The synthesis of 6-(3-thienyl)1,2,4-triazolo[1,5-a]pyrimidine-2,7-diamine is a testament to the ingenuity of modern organic chemistry.

The pharmacological properties of this compound are equally intriguing. Studies have shown that it exhibits moderate to high activity against certain enzymes and cellular targets. For example, it has demonstrated inhibitory effects on kinases and other protein targets associated with diseases such as cancer and inflammation. These findings suggest that the compound could serve as a lead molecule for drug development programs targeting these conditions.

Beyond its pharmacological applications, 6-(3-thienyl)1,2,4-triazolo[1,5-a]pyrimidine-2,7-diamine has also found use in materials science. Its heterocyclic structure contributes to its stability and electronic properties, making it a candidate for applications in organic electronics and optoelectronics. Researchers are actively exploring its potential as a component in light-emitting diodes (LEDs) and solar cells.

In conclusion, CAS No 303145-70-2 represents a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for scientists working in organic chemistry